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Compound of Interest |

4-Chloro-3-hydroxypyridine-2-
Compound Name:
carboxylic acid

CAS No.: 348635-39-2

Cat. No.: B2883352

. J

Executive Summary & Core Directive

4-Chloro-3-hydroxypyridine-2-carboxylic acid (CAS: 348635-39-2) is a halogenated
heteroaromatic acid.[1][2] Unlike simple organic acids, the presence of the chlorine atom on the
pyridine ring mandates specific disposal protocols to prevent the formation of toxic combustion
byproducts (e.g., dioxins, hydrochloric acid) if incinerated improperly.[1]

Core Disposal Directive: This compound must be classified as Halogenated Organic Waste. It
must NEVER be disposed of down the drain or mixed with general non-halogenated organic
solvents. The only acceptable final disposal method is high-temperature incineration equipped
with an afterburner and scrubber.

Hazard Identification & Safety Profile

Before handling waste, operators must verify the chemical state and hazards.

Safety Data Summary
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Parameter Specification Critical Note

Verify against label; often
CAS Number 348635-39-2 confused with non-chlorinated
analogs.[1]

Dust generation is a primary

Physical State Solid (Off-white powder) ) )
inhalation hazard.[1]
o o ) ) Incompatible with strong
Acidity Acidic (Carboxylic acid group) o
oxidizers and bases.
Signal Word WARNING

H315: Causes skin

irritationH319: Causes serious PPE must protect mucosa and
Hazard Statements L )

eye irritationH335: May cause respiratory tract.[3][4]

respiratory irritation

Required Personal Protective Equipment (PPE)[4][6]

» Respiratory: N95 or P100 respirator if dust formation is likely.

e Dermal: Nitrile gloves (minimum thickness 0.11 mm). Double-gloving recommended for
concentrated solutions.[1]

e Ocular: Chemical safety goggles (ANSI Z87.1).

Disposal Workflow & Decision Logic

The following decision tree illustrates the operational logic for segregating this specific chemical
waste.
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Waste Generation:
4-Chloro-3-hydroxypyridine-2-carboxylic acid

Determine Physical State

Solid Waste Liquid Waste
(Powder/Crystals) (Mother Liquor/Solvent)

/

Container: High-Density Polyethylene (HDPE)
Label: 'Solid Halogenated Organic Waste'

Check Solvent Composition

Dissolved in Halogenated Solvent Dissolved in Non-Halogenated Solvent
(e.g., DCM, Chloroform) (e.g., Methanol, Ethyl Acetate)

Stream B: Segregate as 'Halogenated"

Stream A: Halogenated Liquid Waste (Due to solute content)

1
I
1
1
I
y ] Even if the solvent is non-halogenated, :
Final Disposal: the presence of the chlorinated solute | |
High-Temp Incineration requires the entire mixture to be treated :
as Halogenated Waste to prevent :

I

A

corrosion of standard incinerators.

(w/ Scrubber & Afterburner)

Click to download full resolution via product page

Figure 1: Decision logic for segregating 4-Chloro-3-hydroxypyridine-2-carboxylic acid waste
streams.[1] Note the override rule for non-halogenated solvents containing the chlorinated
solute.
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Detailed Operational Procedures
Protocol A: Disposal of Solid Waste (Pure Compound)

Applicability: Expired reagents, spill cleanup residues, or excess solid product.

o Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar.[1] Glass is
acceptable but poses a breakage risk.

Labeling: Affix a hazardous waste label.
o Constituents: Write "4-Chloro-3-hydroxypyridine-2-carboxylic acid".
o Hazard Checkboxes: Mark "Toxic" and "Irritant".

o Coding: If applicable, assign code D002 (Corrosive) if pH testing warrants, or general
Halogenated Organic codes (e.g., FO01/F0O02 equivalents depending on regional
regulations).

Segregation: Store in the "Halogenated Solids" satellite accumulation area. Do not store with
strong oxidizers (e.g., nitric acid, permanganates) as this may induce exothermic
decomposition.[1]

Protocol B: Disposal of Liquid Waste (Solutions)
Applicability: Reaction mixtures, mother liquors, or wash solvents.

e pH Adjustment (Optional but Recommended): If the solution is highly acidic (pH < 2),
neutralize carefully with dilute Sodium Bicarbonate (

) to pH 6—8 before bottling. This reduces the risk of container corrosion during storage.

o Caution: Neutralization is exothermic. Perform in an ice bath.
o Solvent Compatibility:

o Scenario 1 (Halogenated Solvents): Pour directly into the "Halogenated Organic Waste"
carboy.
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o Scenario 2 (Non-Halogenated Solvents): Even if dissolved in Methanol or Ethanol, the
presence of the chloro- group means this must go into the Halogenated Waste stream.
Standard non-halogenated incinerators may not be equipped to scrub the HCI gas
generated during combustion.

o Documentation: Record the volume and approximate concentration on the waste log.

Protocol C: Empty Container Management

Triple Rinse: Rinse the empty reagent bottle three times with a solvent capable of dissolving

the residue (e.g., Methanol or Acetone).

Rinsate Disposal: Pour all rinsates into the Halogenated Liquid Waste container.

Defacing: Deface the original label and mark "Empty" or "Triple Rinsed".

Recycling/Trash: Once triple-rinsed, the glass bottle can typically be discarded in standard

glass trash or recycled, depending on facility rules.

Emergency Response: Spill Management

In the event of a spill, immediate action is required to prevent exposure and environmental

release.

1. Alert & Isolate
Evacuate immediate area

oo witar; z(i::ra‘a:brgzrrzem =65 4. Cleanup 5. Decontaminat tion 6. Report
(voids dus’: =Nt pi Sweep/Scoop into hazardous waste bag Wipe surface with soap & water Notify EHS Officer

2. Don PPE
(Goggles, Nitrile Gloves, N95)

Click to download full resolution via product page

Figure 2: Step-by-step spill response workflow.[1] Emphasis is placed on dampening the solid
to prevent inhalation of dust.

Regulatory Compliance & Waste Codes

Compliance relies on accurate waste characterization.[5] While specific codes vary by
jurisdiction (e.g., RCRAIn US vs. EWC in EU), the following classifications generally apply.
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e - Waste Code .
Regulatory Body Classification Rationale

(Typical)

Not explicitly P or U
D002 (if pH < 2) or listed, but exhibits

US EPA (RCRA) Hazardous Waste o
General Halogenated characteristics of
toxicity/corrosivity.[1]
Solid wastes
containing hazardous
EU (EWC) Hazardous 07 05 13* substances from the

manufacture of

pharmaceuticals.

Often not regulated as

dangerous goods for
Not Regulated / Class )
DOT (Transport) 9 N/A transport unless in
bulk, but treat as

Class 9 for safety.

Expert Insight:

e Why Incineration? The chlorine atom in 4-Chloro-3-hydroxypyridine-2-carboxylic acid will
form Hydrogen Chloride (HCI) gas upon combustion.[1] Standard incinerators (operating at
~800°C) may release this acid rain precursor. Specialized halogenated waste incinerators
operate at higher temperatures (>1100°C) with alkaline scrubbers to neutralize the HCI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ 3. aksci.com [aksci.com]
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[https://www.benchchem.com/product/b2883352#4-chloro-3-hydroxypyridine-2-carboxylic-
acid-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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